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An In-depth Technical Guide on the Environmental Fate and Aquatic Toxicity of 3-
Isopropylphenol

Introduction

3-Isopropylphenol (3-IPP), also known as m-isopropylphenol, is an alkylphenol used in
various industrial applications.[1] As with many industrial chemicals, its release into the
environment is a concern due to potential impacts on ecosystems. This technical guide
provides a comprehensive overview of the environmental fate and aquatic toxicity of 3-
isopropylphenol, intended for researchers, scientists, and drug development professionals.

Physicochemical Properties

The environmental behavior of a chemical is largely governed by its physicochemical
properties. Key properties of 3-isopropylphenol are summarized in the table below.
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Property Value Reference
Molecular Formula CoH120 [2]
Molecular Weight 136.19 g/mol [2]

CAS Number 618-45-1 [2]
Appearance Moist white crystfelllir?e solid or 3]

yellow to brown liquid
Melting Point 23.00 to 26.00 °C [4]
Boiling Point 228 t0 229 °C [4]

Water Solubility

962.3 mg/L @ 25 °C

(estimated)

[4]

logP (o/w)

27-29

[2]

Vapor Pressure

0.05 mmHg @ 25 °C

(estimated)

[4]

pKa

10.03 £ 0.10 (Predicted)

[5]

Flash Point

104.44 °C

[4]

Environmental Fate

The environmental fate of 3-isopropylphenol encompasses its transport, transformation, and
ultimate disposition in various environmental compartments.

Biodegradation

Phenolic compounds are known to be biodegradable, and the isopropyl group in 3-
isopropylphenol can be utilized by various microorganisms.[6] While specific biodegradation
pathways for 3-isopropylphenol are not extensively detailed in the provided literature, a
plausible pathway can be inferred from the degradation of similar compounds like p-nitrophenol
and isopropanol.[7][8] The process likely involves initial hydroxylation of the aromatic ring,
followed by ring cleavage and subsequent metabolism through common cellular pathways. The
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generation of acetone has been observed during the biodegradation of isopropanol by mixed
microbial consortia.[7]

Initial Compound Hydroxylation Ring Cleavage Further Metabolism

3-Isopropylphenol Monooxygenase Dihydroxylated Intermediate Dioxygenase Ring Cleavage Product Vaniouslinzymes TCA Cycle Intermediates

Click to download full resolution via product page

Caption: Plausible biodegradation pathway for 3-Isopropylphenol.

Photodegradation

Photodegradation is a key process for the removal of phenolic compounds from aquatic
environments. This process is often mediated by hydroxyl radicals in the presence of a
photocatalyst like titanium dioxide (TiOz2) under UV irradiation.[9][10] The degradation of phenol
has been shown to be influenced by factors such as pH, catalyst loading, and temperature,
with neutral pH often favoring the reaction.[9] The process typically involves the formation of
intermediate compounds like catechol, hydroquinone, and p-benzoquinone before complete
mineralization.[11]

Hydrolysis

Hydrolysis is a chemical reaction in which a molecule of water ruptures one or more chemical
bonds. For 3-isopropylphenol, significant hydrolysis under typical environmental pH
conditions is not expected due to the stability of the phenol and isopropyl functional groups.
Some industrial synthesis processes for related compounds involve hydrolysis at high
temperatures and extreme pH values, which are not representative of environmental
conditions.[12][13]

Bioaccumulation

Bioaccumulation refers to the accumulation of substances in an organism. The octanol-water
partition coefficient (logP or log Kow) is a key indicator of a substance's potential to
bioaccumulate. With a logP value of approximately 2.7 to 2.9, 3-isopropylphenol has a
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moderate potential for bioaccumulation.[2] Studies have detected 3-isopropylphenol in
contaminated fish at concentrations as high as 8 ug/kg, confirming its potential for
bioaccumulation in aquatic organisms.[14][15][16]

Aquatic Toxicity

3-Isopropylphenol is classified as very toxic to aquatic organisms.[3] Its toxicity varies among
different species and trophic levels.

Toxicity Data S

Organism Endpoint Value (mgl/L) Reference
Vibrio fischeri ) 2.72 (for 2-

) 5-min ECso ) [17]
(bacterium) isopropylphenol)
Ceriodaphnia dubia 10.1 (for 4-

) 48-h ECso ) [17]
(invertebrate) isopropylphenol)
Pimephales promelas 1 mg/L (for 3-

_ 96-h LCso _ [16]
(fathead minnow) isopropylphenol)
Zebrafish (Danio rerio)  96-h LCso 1 mg/L [16]

Note: Data for 3-isopropylphenol is limited in some cases, and data for isomers are provided
for context.

Toxicity to Microbes

The marine bacterium Vibrio fischeri has shown high sensitivity to alkylphenols, in some cases
being up to three orders of magnitude more sensitive than organisms at higher trophic levels.
[17] For instance, the 5-minute ECso for 4-isopropylphenol was 0.01 mg/L.[17] The toxicity of
alkylphenols to V. fischeri has been correlated with the energy of the lowest unoccupied
molecular orbital (ELUMO), suggesting a different mode of action compared to other
organisms.[14][17]

Toxicity to Invertebrates

Studies on invertebrates such as Ceriodaphnia dubia have been conducted for isomers of
isopropylphenol. For 4-isopropylphenol, the 48-hour ECso was 10.1 mg/L.[17] Chronic toxicity
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tests on Daphnia magna exposed to other chemicals in the presence of microplastics have
shown enhanced reproductive toxicity, which could be a relevant consideration for 3-
isopropylphenol as well.[18][19]

Toxicity to Fish

3-Isopropylphenol has demonstrated significant toxicity to fish. The 96-hour median lethal
concentration (LCso) for zebrafish (Danio rerio) larvae was determined to be 1 mg/L.[16]
Exposure to 3-isopropylphenol has been shown to inhibit the cAMP/PKA signaling pathway in
zebrafish larvae, leading to apoptosis, impaired neural development, and suppressed
locomotor behavior.[15][16][20] It has also been identified as an endocrine-disrupting chemical
(EDC) with the potential to cause vascular toxicity in zebrafish by inhibiting the JNK signaling
pathway.[21]

Toxicity to Algae

While specific data for 3-isopropylphenol on algae is not available in the provided results,
studies on other alkylphenols have shown a strong correlation between their logP and ECso
values for the green algae Chlamydomonas reinhardtii.[22] This suggests that 3-
isopropylphenol is also likely to be toxic to algae.

Experimental Protocols

Standardized protocols, such as those from the Organisation for Economic Co-operation and
Development (OECD), are typically used to assess the environmental fate and toxicity of
chemicals.

Acute Toxicity Test for Daphnia sp. (OECD 202)

This protocol outlines a method to determine the acute immobilization of Daphnia magna.
o Test Organism:Daphnia magna neonates (less than 24 hours old).

» Test Substance Preparation: A series of concentrations of 3-isopropylphenol are prepared
in a suitable medium. A control group with no test substance is also included.

» Exposure: Daphnids are exposed to the test concentrations for 48 hours.
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e Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.
Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

» Data Analysis: The ECso (the concentration that immobilizes 50% of the daphnids) is
calculated using appropriate statistical methods.

Preparation

Prepare Test Concentrations

Culture Daphnia magna (3-IPP & Control)

Exposure (48h)

Introduce Neonates
(<24h old)

Observation

Record Immobilization at 24h

:

Record Immobilization at 48h

Data Analysis

Calculate 48h EC50

Click to download full resolution via product page

Caption: Experimental workflow for a Daphnia sp. acute toxicity test.

Ready Biodegradability (OECD 301)
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This set of guidelines provides methods to assess the ready biodegradability of chemicals. The
Manometric Respirometry Test (OECD 301F) is a common example.

Inoculum: A mixed population of microorganisms (e.g., from activated sludge) is used.

o Test Setup: The test substance is added as the sole source of organic carbon to a mineral
medium inoculated with the microorganisms. Control flasks (inoculum only) and reference
flasks (with a readily biodegradable substance) are also prepared.

 Incubation: The flasks are incubated in the dark at a constant temperature for 28 days.
e Measurement: The oxygen consumption is measured over the 28-day period.

o Data Analysis: The percentage of biodegradation is calculated based on the ratio of oxygen
consumed to the theoretical oxygen demand (ThOD). A substance is considered readily
biodegradable if it reaches >60% degradation within a 10-day window.

Environmental Risk Assessment

An environmental risk assessment for 3-isopropylphenol involves evaluating the potential for
adverse effects on aquatic ecosystems. This process integrates data on its environmental fate
and aquatic toxicity.
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:
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Caption: Logic diagram for environmental risk assessment.

The assessment compares the Predicted Environmental Concentration (PEC), which is
estimated from release data and environmental fate models, with the Predicted No-Effect
Concentration (PNEC), derived from toxicity data by applying assessment factors. The ratio of
PEC to PNEC (the Risk Quotient) indicates the level of risk.

Conclusion

3-Isopropylphenol is a compound with moderate persistence and bioaccumulation potential. It
exhibits significant acute toxicity to a range of aquatic organisms, including bacteria,
invertebrates, and fish, with evidence of neurotoxic and endocrine-disrupting effects in fish
larvae. Its environmental fate is primarily driven by biodegradation and photodegradation.
Given its toxicity profile, the release of 3-isopropylphenol into aquatic environments warrants
careful management to mitigate potential ecological risks. Further research is needed to fully
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elucidate its chronic toxicity, biodegradation pathways, and the effects of its transformation
products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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